Cas no 2087515-13-5 (Potassium [4-(benzyloxy)-3-chlorophenyl]trifluoroboranuide)
Potassium [4-(benzyloxy)-3-chlorophenyl]trifluoroboranuide Chemical and Physical Properties
Names and Identifiers
-
- EN300-37368833
- 2087515-13-5
- potassium [4-(benzyloxy)-3-chlorophenyl]trifluoroboranuide
- Potassium [4-(benzyloxy)-3-chlorophenyl]trifluoroboranuide
-
- Inchi: 1S/C13H10BClF3O.K/c15-12-8-11(14(16,17)18)6-7-13(12)19-9-10-4-2-1-3-5-10;/h1-8H,9H2;/q-1;+1
- InChI Key: OKKFAGZURMOHJC-UHFFFAOYSA-N
- SMILES: [K+].ClC1C=C([B-](F)(F)F)C=CC=1OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 324.0102388g/mol
- Monoisotopic Mass: 324.0102388g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 287
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2Ų
Potassium [4-(benzyloxy)-3-chlorophenyl]trifluoroboranuide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37368833-0.1g |
potassium [4-(benzyloxy)-3-chlorophenyl]trifluoroboranuide |
2087515-13-5 | 0.1g |
$212.0 | 2023-07-06 | ||
| Enamine | EN300-37368833-0.25g |
potassium [4-(benzyloxy)-3-chlorophenyl]trifluoroboranuide |
2087515-13-5 | 0.25g |
$222.0 | 2023-07-06 | ||
| Enamine | EN300-37368833-0.5g |
potassium [4-(benzyloxy)-3-chlorophenyl]trifluoroboranuide |
2087515-13-5 | 0.5g |
$232.0 | 2023-07-06 | ||
| Enamine | EN300-37368833-1.0g |
potassium [4-(benzyloxy)-3-chlorophenyl]trifluoroboranuide |
2087515-13-5 | 1.0g |
$241.0 | 2023-07-06 | ||
| Enamine | EN300-37368833-2.5g |
potassium [4-(benzyloxy)-3-chlorophenyl]trifluoroboranuide |
2087515-13-5 | 2.5g |
$474.0 | 2023-07-06 | ||
| Enamine | EN300-37368833-5.0g |
potassium [4-(benzyloxy)-3-chlorophenyl]trifluoroboranuide |
2087515-13-5 | 5.0g |
$701.0 | 2023-07-06 | ||
| Enamine | EN300-37368833-10.0g |
potassium [4-(benzyloxy)-3-chlorophenyl]trifluoroboranuide |
2087515-13-5 | 10.0g |
$1040.0 | 2023-07-06 |
Potassium [4-(benzyloxy)-3-chlorophenyl]trifluoroboranuide Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on Potassium [4-(benzyloxy)-3-chlorophenyl]trifluoroboranuide
Potassium [4-(benzyloxy)-3-chlorophenyl]trifluoroborinate: A Key Intermediate in Modern Pharmaceutical Synthesis
Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, serving as essential intermediates in the synthesis of novel therapeutic agents. One such compound, Potassium [4-(benzyloxy)-3-chlorophenyl]trifluoroborinate (CAS No. 2087515-13-5), has garnered significant attention due to its versatile applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features, offers a robust platform for the synthesis of biologically active molecules, making it a valuable asset in the pharmaceutical industry.
The molecular structure of Potassium [4-(benzyloxy)-3-chlorophenyl]trifluoroborinate is a testament to the ingenuity of synthetic chemists. It consists of a potassium counterion paired with the [4-(benzyloxy)-3-chlorophenyl]trifluoroborate anion. The presence of a trifluoroborate moiety enhances the electrophilicity of the aromatic ring, facilitating various coupling reactions such as Suzuki-Miyaura cross-coupling. This reactivity is particularly useful in constructing complex organic frameworks, which are often required for the development of novel drugs.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The compound Potassium [4-(benzyloxy)-3-chlorophenyl]trifluoroborinate has been employed in several high-profile studies as a key intermediate in the synthesis of such inhibitors. For instance, its incorporation into benzodiazepine derivatives has shown promising results in modulating GABAergic receptors, which are implicated in anxiety and seizure disorders. The trifluoromethyl group, a hallmark of this compound, is known to improve metabolic stability and binding affinity, attributes that are highly sought after in drug design.
The benzyloxy substituent at the para position relative to the chloro group introduces steric and electronic effects that can fine-tune the pharmacological properties of derived compounds. This flexibility allows chemists to explore diverse structural motifs, enabling the optimization of drug candidates for better efficacy and reduced side effects. Moreover, the potassium counterion enhances solubility and stability under various reaction conditions, making it an ideal choice for large-scale synthesis.
Advances in computational chemistry have further illuminated the potential of Potassium [4-(benzyloxy)-3-chlorophenyl]trifluoroborinate as a building block for drug discovery. Molecular modeling studies have demonstrated that derivatives of this compound can effectively interact with target proteins through multiple binding modes. This multifaceted binding capability is crucial for designing drugs with high selectivity and potency. Additionally, computational predictions have helped identify optimal synthetic routes, reducing experimental trial-and-error and accelerating the development pipeline.
The role of this compound extends beyond academic research; it has found practical applications in industrial settings as well. Pharmaceutical companies have leveraged its synthetic utility to develop proprietary libraries of compounds for high-throughput screening (HTS). HTS is a cornerstone of modern drug discovery, enabling researchers to rapidly identify hits with therapeutic potential from vast chemical collections. The ease with which Potassium [4-(benzyloxy)-3-chlorophenyl]trifluoroborinate can be functionalized has made it an indispensable tool in this process.
The safety profile of Potassium [4-(benzyloxy)-3-chlorophenyl]trifluoroborinate is another critical aspect that underscores its importance in pharmaceutical applications. Extensive toxicological studies have been conducted to assess its handling and disposal protocols. These studies have shown that when used under controlled conditions, the compound exhibits low toxicity and minimal environmental impact. This aligns with global regulatory standards aimed at ensuring safe chemical practices across industries.
The future prospects of this compound are promising, with ongoing research exploring its potential in emerging therapeutic areas such as oncology and neurodegenerative diseases. Innovations in synthetic methodologies continue to expand its utility, opening new avenues for drug development. Collaborative efforts between academia and industry are expected to yield novel derivatives with enhanced pharmacological properties.
In conclusion, Potassium [4-(benzyloxy)-3-chlorophenyl]trifluoroborinate (CAS No. 2087515-13-5) stands as a beacon of innovation in pharmaceutical chemistry. Its unique structural features and synthetic versatility make it an invaluable asset for researchers striving to develop next-generation therapeutics. As scientific understanding evolves and new technologies emerge, this compound will undoubtedly continue to play a pivotal role in shaping the future of medicine.
2087515-13-5 (Potassium [4-(benzyloxy)-3-chlorophenyl]trifluoroboranuide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)